Cas no 25063-71-2 (5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 25063-71-2
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• MDL: MFCD00104093
• CID: 5025166
• Update Time: 2026-02-28

5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[[(4,6-dimethylpyrimidin-2-yl)amino]methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-{[(4,6-dimethylpyrimidin-2-yl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione
• Maybridge1_004517
• 5-(((4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO)METHYLENE)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• MLS000859215
• HMS554F07
• HMS2786I14
• SMR000459394
• 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• MDL： MFCD00104093
• Inchi： 1S/C13H15N3O4/c1-7-5-8(2)16-12(15-7)14-6-9-10(17)19-13(3,4)20-11(9)18/h5-6H,1-4H3,(H,14,15,16)
• InChI Key： HXZNQYUNRYGASS-UHFFFAOYSA-N
• SMILES： O1C(/C(=C/NC2N=C(C)C=C(C)N=2)/C(=O)OC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 415
• XLogP3: 1.9
• Topological Polar Surface Area: 90.4

Additional information on 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

Comprehensive Overview of 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 25063-71-2)

5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 25063-71-2) is a specialized organic compound with a unique molecular structure that combines pyrimidine and dioxane moieties. This compound has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its intricate design makes it a valuable intermediate for synthesizing more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's pyrimidine core is a well-known heterocyclic aromatic ring, frequently found in nucleic acids and many bioactive molecules. This structural feature is often associated with antiviral, anticancer, and antimicrobial properties, making 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione a subject of interest for researchers exploring novel therapeutic agents. Additionally, the dioxane component contributes to its stability and solubility, which are critical factors in drug formulation and delivery systems.

In recent years, the demand for high-performance intermediates like 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods to reduce environmental impact while maintaining high yields and purity. This aligns with the growing trend of eco-friendly chemical production, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential role in crop protection. With global agriculture facing challenges such as pesticide resistance and climate change, scientists are investigating 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione as a building block for next-generation agrochemicals. Its structural versatility allows for modifications that could enhance efficacy while minimizing ecological harm, addressing the urgent need for sustainable farming solutions.

From a technical standpoint, the synthesis of 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione involves multi-step reactions, including condensation and cyclization processes. These methods are often optimized for scalability and cost-efficiency, key considerations for industrial applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm the compound's purity and structural integrity.

In the context of material science, this compound's unique properties are being explored for applications in organic electronics and advanced coatings. Its ability to form stable complexes with metals and other organic molecules opens doors to innovative materials with tailored functionalities. This aligns with the rising interest in smart materials and nanotechnology, topics that dominate scientific discussions and search queries.

Safety and handling of 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione are also critical aspects. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This reflects the broader industry focus on occupational health and safety protocols, which are frequently searched by professionals in the field.

In summary, 5-(((4,6-Dimethylpyrimidin-2-YL)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 25063-71-2) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agriculture, and materials science. Its structural complexity and functional versatility make it a valuable asset for researchers and industries alike. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.